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CAS No.: 628332-22-9
Cat. No.: B2765412
Get Quote
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This guide provides a comprehensive technical overview for researchers seeking to procure 4-
iodo-3-isopropyl-1H-pyrazole. It is critical to understand from the outset that this specific
substituted pyrazole is not a readily available, off-the-shelf catalog chemical. The primary route
for obtaining this molecule is through custom synthesis. This document outlines a strategic
approach to sourcing, beginning with an exploration of commercially available structural
analogs, transitioning to a detailed methodology for selecting and qualifying a custom synthesis
partner, and concluding with essential protocols for in-house quality control and analytical
validation. For drug discovery professionals, where the precise arrangement of substituents is
paramount to molecular activity, understanding this landscape is crucial for project planning
and execution.

The Privileged Pyrazole Scaffold: A Cornerstone of
Modern Drug Discovery

The pyrazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core
structure of numerous approved pharmaceuticals and clinical candidates.[1] Its unique
electronic properties, metabolic stability, and ability to participate in various non-covalent
interactions (such as hydrogen bonding) make it a highly versatile building block for designing
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targeted therapies. Pyrazole derivatives have found applications as anticancer, anti-
inflammatory, and antimicrobial agents, among others.[1]

The introduction of a halogen, particularly iodine, onto the pyrazole ring can significantly
modulate a compound's physicochemical properties.[2] lodination can enhance lipophilicity,
which may improve membrane permeability and cellular uptake. Furthermore, the iodine atom
can serve as a synthetic handle for further chemical modifications, such as cross-coupling
reactions, enabling the exploration of a broader chemical space.

Sourcing Strategy: A Three-Pronged Approach for a
Non-Catalog Compound

Given the lack of direct commercial suppliers for 4-iodo-3-isopropyl-1H-pyrazole, a multi-
faceted sourcing strategy is required.

Approach 1: Commercially Available Structural Analogs

For initial studies or when some structural flexibility is permissible, several close analogs of the
target compound are available from chemical suppliers. These can serve as valuable starting
points or reference compounds.

Table 1. Commercially Available Analogs of 4-iodo-3-isopropyl-1H-pyrazole
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Compound Molecular . Noteworthy
CAS Number Key Suppliers

Name Formula Remarks
Sigma-Aldrich
provides this
"AS-1S" without

4-lodo-1- ) ) analytical data,

) Sigma-Aldrich, )

isopropyl-1H- 313350-82-2 CeHolN2 placing the onus

AChemBlock][3] i

pyrazole of quality

verification

entirely on the

researcher.

A non-iodinated

precursor,
1-Isopropyl-1H- Boron )
18952-87-9 CeH1oN2 potentially useful
pyrazole Molecular[4] )
for in-house
synthesis.

A functionalized
1-Isopropyl-1H-

pyrazole-4- 436096-96-7 C7H10N202 3ASenrise[5]

carboxylic acid

analog that could
be a versatile

intermediate.

Approach 2: Custom Synthesis - The Primary
Procurement Route

For projects requiring the exact 4-iodo-3-isopropyl-1H-pyrazole isomer, engaging a custom
synthesis provider is the most viable option. These companies specialize in producing novel or
non-catalog compounds on a fee-for-service basis.

Potential Custom Synthesis Partners:

» Tocris Bioscience: Offers synthesis of complex organic molecules, including heterocycles,
from milligram to kilogram scale, with a team of PhD-qualified chemists.

o Otava Chemicals: Provides custom synthesis of organic molecules for pharmaceutical
applications and can assist with route scouting using chemical databases.[6]
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e Spectrum Chemical: Has extensive experience in custom synthesis for the pharmaceutical
industry, including cGMP manufacturing of active pharmaceutical ingredients (APIS).[7]

e Other CROs: Numerous contract research organizations (CROs) and specialized chemical
manufacturers offer custom synthesis services. A thorough evaluation is necessary to find a
suitable partner.[8]

Workflow for Engaging a Custom Synthesis Supplier

Researcher's Responsibilities

Define Synthesis Target:
- Structure
- Quantity
- Purity Requirements
- Analytical Specs

Identify & Screen
Potential Suppliers

=/ Request Quotations
(Provide detailed specs)
Select Supplier &
Issue Purchase Order

Receive Compound Perform In-House QC > Final Acceptance
& Supplier's CoA (NMR, LC-MS, etc.) or Dispute
G J

e . A
Negotiatipn NDA%HRPA@@}' s Process

Provide Quotation:
- Feasibility Analysis |

- Proposed Route |
- Timeline & Cost
Execute Synthesis Final Product QC &
& In-Process QC Generate Certificate of Analysis (CoA)

G J

Shipment
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Caption: Workflow for procuring a custom-synthesized chemical.
Key Criteria for Qualifying a Custom Synthesis Manufacturer:

o Technical Expertise: The supplier must demonstrate experience in heterocyclic chemistry
and, ideally, in halogenation reactions. Inquire about their chemists' qualifications and past
projects involving similar scaffolds.[9]

o Analytical Capabilities: Ensure the manufacturer has modern analytical instrumentation (e.g.,
high-field NMR, LC-MS, HPLC) to confirm the structure and purity of the final compound.[6]

e Regulatory Compliance and Quality Systems: For later-stage development, adherence to
standards like Good Manufacturing Practice (GMP) is crucial. For research-grade materials,
inquire about their quality management system.[9]

» Scalability: If the project may require larger quantities in the future, confirm the supplier's
ability to scale up the synthesis from research to pilot or commercial scale.[9]

o Communication and Project Management: A reliable partner will provide regular updates, be
transparent about challenges, and have a clear communication process.

Approach 3: In-House Synthesis

For laboratories equipped with synthetic chemistry capabilities, in-house synthesis provides the
most control. The chemical literature describes numerous methods for constructing the
pyrazole ring, often through the condensation of a 1,3-dicarbonyl compound (or a synthetic
equivalent) with hydrazine.[10][11] Subsequent iodination can typically be achieved using an
electrophilic iodine source. Researchers pursuing this route should conduct a thorough
literature search for regioselective syntheses of similarly substituted pyrazoles.[12]

Quality Control and Verification: A Self-Validating
System

Whether sourcing an analog or receiving a custom-synthesized product, independent analytical
verification is a cornerstone of scientific integrity. Do not rely solely on a supplier's Certificate of
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Analysis (CoA).

Analytical Workflow for Incoming Compound Verification

Compound Received

(Review Supplier's CoA)
Assess Solubility
(For sample prep)

1H and 13C NMR LC-MS Analysis
(Structural Confirmation) (Purity & Mass Verification)

Structure Match? Purity/Mass OK?

Accept or Reject?

Yes No

Release for Use Contact Supplier

Click to download full resolution via product page

Caption: A standard workflow for analytical verification of a new chemical batch.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.[13][14]
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e H NMR:

o Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent
(e.g., CDCIs, DMSO-ds).

o Acquisition: Acquire a standard proton spectrum.
o Analysis:

» |sopropyl Group: Expect a doublet for the six methyl protons and a septet for the single
methine proton, with characteristic coupling constants.

» Pyrazole Ring Protons: The chemical shifts of the protons on the pyrazole ring are
sensitive to the substituents. The single proton on the ring should appear as a singlet.

» [ntegration: Verify that the relative integrals of the signals match the number of protons
in each environment. The downfield shift of the N-H proton in halogenated pyrazoles
can be a useful diagnostic feature.[2]

e 1BC NMR:
o Acquisition: Acquire a proton-decoupled carbon spectrum.

o Analysis: Confirm the presence of the expected number of carbon signals. The carbon
atom attached to the iodine will be significantly shifted due to the heavy atom effect.

Protocol 2: Liquid Chromatography-Mass Spectrometry
(LC-MS)

LC-MS is essential for assessing purity and confirming the molecular weight.[15][16]

o Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable
solvent (e.g., methanol or acetonitrile).

o Chromatography:

o Column: Use a standard C18 reversed-phase column.
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o Mobile Phase: A gradient of water and acetonitrile (both typically containing 0.1% formic
acid) is a good starting point.

o Detection: Monitor the elution profile using a UV detector (e.g., at 254 nm).

e Mass Spectrometry:
o lonization: Use electrospray ionization (ESI) in positive ion mode.

o Analysis: The primary peak in the chromatogram should correspond to the compound of
interest. The mass spectrum for this peak should show a prominent ion corresponding to
the protonated molecule [M+H]*. For 4-iodo-3-isopropyl-1H-pyrazole (C7H11INz2), the
expected exact mass of the neutral molecule is approximately 250.00 g/mol . The [M+H]*
ion should therefore appear at m/z = 251.01. The purity can be estimated by the area
percentage of the main peak in the UV chromatogram.

Conclusion

The procurement of 4-iodo-3-isopropyl-1H-pyrazole is a task that requires a strategic and
diligent approach. While not available as a standard catalog item, this valuable research
chemical can be obtained through custom synthesis. By carefully selecting a manufacturing
partner and implementing a rigorous in-house analytical validation plan, researchers can
confidently incorporate this building block into their drug discovery and development programs,
ensuring the integrity and reproducibility of their scientific results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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